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Compound of Interest

Compound Name:
Tert-butyl 4-oxo-3-

phenylpiperidine-1-carboxylate

Cat. No.: B153426 Get Quote

Physicochemical Profile of Tert-butyl 4-oxo-3-
phenylpiperidine-1-carboxylate
Abstract: This technical document provides the core physicochemical properties of Tert-butyl
4-oxo-3-phenylpiperidine-1-carboxylate, a heterocyclic compound relevant in medicinal

chemistry and organic synthesis. Key data, including molecular formula and weight, are

presented. A structural relationship diagram is included to illustrate the contribution of its

constituent chemical moieties to its overall molecular properties.

Core Molecular Data
The fundamental molecular properties of Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate
have been determined and are summarized below. These values are foundational for

stoichiometric calculations, analytical characterization, and further research applications.

Property Value

Molecular Formula C₁₆H₂₁NO₃[1][2]

Molecular Weight 275.34 g/mol [1][2] (Alternate: 275.35 g/mol )
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The molecular structure of Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate dictates its

chemical identity and properties. The name itself deconstructs the key functional groups

appended to the core piperidine ring. The diagram below illustrates the logical relationship

between these constituent parts and the resulting molecular formula and weight.

Structural Components

Assembled Molecule

Resulting Properties
Piperidine Core

Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate

combine to form

3-Phenyl Group combine to form

4-Oxo Group
combine to form

1-tert-butyl carboxylate
(Boc Group)

combine to form

Molecular Formula
(C₁₆H₂₁NO₃)

determines

Molecular Weight
(275.34)

determines
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Fig. 1: Logical flow from structural components to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate
molecular formula and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153426#tert-butyl-4-oxo-3-phenylpiperidine-1-
carboxylate-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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